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Abstract

This technical guide provides a comprehensive overview of the chemical and structural
characteristics of the ligand JI6, a copper-containing complex. It details the experimental
protocols for the synthesis and crystallographic analysis of JI6 in complex with hen egg-white
lysozyme. This document summarizes the key structural features of JI6 and its interaction with
the protein, providing a foundation for further research and development in the field of metallo-
organic compounds and their biological applications.

Chemical Structure of JI6

JI6 is a metallo-organic complex with the systematic name (6~{S})-6-[(1~{R})-1-
oxidanylethyl]-2,4-dioxa-7
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-aza-3
P13

-cupratricyclo[7.4.0.0{3,7}]trideca-1(13),7,9,11-tetraen-5-one. Its chemical formula is
C11H11CuNOs4, and it has a molecular weight of 284.755 g/mol .

Table 1: Chemical Properties and Identifiers of JI6

Property Value

(6~{S}H-6-[(1~{R})-1-oxidanylethyl]-2,4-dioxa-7
4
-aza-3

Systematic Name

P13

-cupratricyclo[7.4.0.0{3,7}]trideca-1(13),7,9,11-
tetraen-5-one

Chemical Formula C11H1:CuNOa

Molecular Weight 284.755 g/mol

InChl Key RLMUPHKMYNMLMB-NBDMYRNNSA-L
Canonical SMILES C--INVALID-LINK--O

Experimental Protocols

The structural determination of JI6 was achieved through X-ray crystallography of its complex
with hen egg-white lysozyme (HEWL). The following sections detail the methodologies
employed in this process.

Synthesis of the JI6-Lysozyme Complex

The complex was formed by the reaction of a copper(ll) Schiff base complex with L-threonine,
which then binds to the hen egg-white lysozyme.

Crystallization
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Single crystals of the HEWL-JI6 complex were grown using the sitting drop vapor diffusion
method.

X-ray Data Collection and Structure Determination

Crystallographic data were collected at a synchrotron radiation source. The structure was
solved by molecular replacement and refined to a high resolution.

Structural Insights and Biological Context

The crystal structure of the HEWL-JI6 complex (PDB ID: 7YRK) reveals the binding mode of
the copper complex to the protein. This interaction provides a basis for understanding the
potential biological activity of JI6 and similar metallo-organic compounds. The study of such
complexes is relevant in the context of developing novel enzyme inhibitors or catalysts.

Table 2: Crystallographic Data for the HEWL-JI6 Complex (PDB ID: 7YRK)

Parameter Value
Resolution 0.92 A
R-Value Work 0.111
R-Value Free 0.126
Space Group P43212

Signaling Pathways and Logical Relationships

As the primary research associated with JI6 focuses on its synthesis and structural
characterization in a complex with lysozyme, there is currently no published information
regarding its involvement in specific signaling pathways. The interaction with lysozyme, an
enzyme that damages bacterial cell walls, suggests a potential role in antimicrobial
applications, though this has not been experimentally verified.

The logical workflow for the characterization of JI6 is outlined below.
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Caption: Logical workflow for the synthesis and structural determination of the JI6-lysozyme

complex.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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